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Executive Summary & Scientific Context

Nonadecanoyl-L-carnitine chloride (C19:0 Carnitine) is a synthetic, odd-chain acylcarnitine

primarily utilized as an internal standard in mass spectrometry-based lipidomics and metabolic
profiling.[1] Because it does not occur naturally in significant quantities in biological tissues, it
provides a critical baseline for quantifying fatty acid oxidation disorders.

The Safety Paradox: While the neat substance is often classified as "low hazard" (GHS: Not
Classified or Category 2 Irritant), its operational state poses significant risks. In the laboratory,
this compound is almost exclusively handled dissolved in high-purity organic solvents
(Methanol, Acetonitrile) or mixed with biological fluids.[1]

Core Directive: Disposal protocols must be dictated by the matrix (solvent/biological), not just
the solute. This guide provides a self-validating workflow to ensure GLP compliance and
environmental safety.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the physicochemical state of the waste.
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Parameter Data | Property Operational Implication

Nonadecanoyl-L-carnitine

Compound Name ] C19 Fatty Acid derivative
(chloride)
N/A (Specific salt often Treat as generic organic
CAS Number ) ) )
proprietary/research grade) chemical waste if neat.[1]

Amphiphilic (surfactant-like

Molecular Formula C26H52NO4[1] - Cl )
properties).[1]
B Soluble in Methanol, EtOH, Critical: Rinsing glassware with
Solubility . .
DMSO water alone is ineffective.
_ _ Not an acute hazardous waste
RCRA Status Not P-listed or U-listed
per 40 CFR 261.[1]33.
Low (Neat); Flammable/Toxic Hazard is driven by the carrier

Primary Hazard
(Solvated) solvent (usually Methanol).[1]

Decision Matrix: Disposal Workflow

The following logic gate ensures you select the correct waste stream based on the physical
state of the C19:0 Carnitine.
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START: Identify Waste State

Physical State?

Liquid Solution

Neat Solid / Powder
(Expired or Spilled)

Identify Solvent Base

Standard Protocol >10% Organic

Aqueous Buffer Biological Matrix Organic Solvent
(pH 4-10) (Plasma, Urine + C19) (MeOH, ACN, DMSO)

Absorb on pads (Preferred) [Check Local POTW nfectious Risk RCRA Ignitable (D001)

Solid Chemical Waste Sanitary Sewer Biomedical Waste Flammable/Organic Waste
(Incineration Stream) (ONLY if <1% & Local Regs Permit) (Red Bag/Sharps) (Halogenated vs Non-Halogenated)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream.[1] Note that "Not Classified"
solids still require chemical waste incineration in a GLP environment.

Step-by-Step Disposal Protocols
Scenario A: Solvated Standards (Methanol/Acetonitrile)

Context: You have prepared stock solutions (e.g., 1 mg/mL in Methanol) that have degraded or
expired.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10830712/docs?utm_src=pdf-body-img#definitive-guide-to-nonadecanoyl-l-carnitine-chloride-disposal-1
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The Science: While C19-carnitine is stable, the solvent (Methanol) is a Class 3 Flammable
liquid and a specific target organ toxicant.[1] The mixture assumes the hazard of the solvent.

e Segregation: Do not mix with oxidizers (e.g., Peroxides, Nitric Acid). Acylcarnitines can react
with strong oxidizers.[2]

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container
compatible with organic solvents.[1]

e Labeling:
o Primary Constituent: Methanol (or Acetonitrile).[1][3]
o Trace Constituent: Nonadecanoyl-L-carnitine chloride (<0.1%).[1]
o Hazard Checkboxes: Flammable, Toxic.
» Disposal Action: Pour into the Non-Halogenated Organic Waste stream.

o Note: If the solvent contains Chloroform (common in lipid extractions), it must go into the
Halogenated waste stream.

Scenario B: Neat Solid (Powder)

Context: An old vial of lyophilized powder is found, or a small spill occurs on the bench.

The Science: Long-chain acylcarnitines act as surfactants (detergents).[1] They are generally
non-volatile.

e Spill Cleanup:
o Don PPE (Nitrile gloves, safety glasses).
o Do not dry sweep if significant dust is generated (inhalation irritant).[1]
o Wet a paper towel with water or ethanol to dampen the powder, then wipe up.

o Disposal Path: Place the vial or contaminated wipes into a clear plastic waste bag
designated for Solid Chemical Waste.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.fishersci.com/store/msds?partNumber=AC230280250&countryCode=US&language=en
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.cincinnatichildrens.org/clinical-labs/our-labs/pathology/clinical-mass-spectrometry/-/media/3ad1905940ae4130b996d4db90f86a0a.ashx
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Prohibited: Do not throw in regular trash. Even "non-hazardous" research chemicals
should be incinerated to prevent environmental accumulation of synthetic surfactants.

Scenario C: Biological Mixtures (Post-Extraction)

Context: Plasma samples spiked with C19 Internal Standard.[1]

The Science: The biological hazard (bloodborne pathogens) overrides the chemical hazard of
the trace standard.

¢ Classification: Treat as Biomedical Waste.

» Action: Dispose of in red biohazard bags or sharps containers (if autosampler vials are
glass).

o Exception: If the extraction used large volumes of organic solvent (e.g., Bligh-Dyer method),
the liquid waste is Mixed Waste (Chemical + Biological).[1] Most EH&S protocols require
treating the chemical hazard first (chemical waste stream) as the solvents usually deactivate
the pathogens, but consult your local Biosafety Officer (BSO).

Decontamination of Glassware

Why this matters: C19:0 Carnitine is a "sticky" lipid. Improper cleaning leads to carryover,
ruining future mass spec data (Ghost Peaks).

e Solvent Rinse: Rinse glassware 3x with Methanol or Ethanol. Water will not effectively
solubilize the C19 fatty acid tail.

o Waste Collection: Collect these rinses in the Organic Waste container (Scenario A).
e Wash: Proceed with standard detergent and water wash.

Regulatory & Compliance References

Adherence to these regulations ensures your lab remains audit-ready.

e US EPA (RCRA): 40 CFR 261.31 - Definition of F-listed solvents (Methanol/Acetonitrile).[1]
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OSHA: 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.

[1]

GHS (Globally Harmonized System): Classification of chemical substances (Safety Data
Sheets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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